Cas no 81810-07-3 (Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-4-ol,2,7-dimethyl-)

Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-4-ol,2,7-dimethyl- structure
81810-07-3 structure
Product name:Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-4-ol,2,7-dimethyl-
CAS No:81810-07-3
MF:C12H11N3O
MW:213.23524
CID:733806
PubChem ID:149970

Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-4-ol,2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-4-ol,2,7-dimethyl-
    • AC1L3ZZR
    • 2,7-Dimethyldipyrido(1,2-a:3',2'-d)imidazol-4-ol
    • 4,11-dimethyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),4,8,10,12-pentaen-6-one
    • 81810-07-3
    • Dipyrido(1,2-a:3',2'-d)imidazol-4-ol, 2,7-dimethyl-
    • DTXSID30231385
    • Inchi: InChI=1S/C12H11N3O/c1-7-3-4-15-10(5-7)14-11-9(16)6-8(2)13-12(11)15/h3-6H,1-2H3,(H,13,16)
    • InChI Key: FBGRNBJTUMNTIA-UHFFFAOYSA-N
    • SMILES: CC1=CC2=NC3=C(N2C=C1)NC(=CC3=O)C

Computed Properties

  • Exact Mass: 213.090211983g/mol
  • Monoisotopic Mass: 213.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.4Ų
  • XLogP3: 2.8

Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-4-ol,2,7-dimethyl- Related Literature

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